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Compound of Interest

Compound Name:
6-Bromo-4-methylindoline-2,3-

dione

Cat. No.: B2402935 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-4-methylindoline-2,3-dione
This guide provides crucial safety and logistical information for the handling and disposal of 6-
Bromo-4-methylindoline-2,3-dione in a laboratory setting. The following procedures are

based on safety data for structurally similar compounds and are intended to ensure the well-

being of researchers and laboratory personnel.

Hazard Identification and Classification:

While a specific Safety Data Sheet (SDS) for 6-Bromo-4-methylindoline-2,3-dione is not

readily available, data from analogous brominated indoline and indole derivatives indicate the

following potential hazards:

Acute Toxicity: May be harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Eye Damage/Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE):
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The following PPE is mandatory when handling 6-Bromo-4-methylindoline-2,3-dione to

minimize exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable for incidental contact.

For prolonged handling,

consider double-gloving or

using thicker, reusable gloves.

[5]

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Must meet ANSI Z87.1

standards. A face shield should

be worn over safety glasses or

goggles if there is a splash

hazard.[5][6]

Body Protection Laboratory coat

A fully buttoned lab coat is

required to protect skin and

clothing.[7]

Respiratory Protection NIOSH-approved respirator

Required when engineering

controls (e.g., fume hood) are

not available or are insufficient

to control airborne dust.[1][7]

Foot Protection Closed-toe shoes
Shoes must cover the entire

foot.[7]

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

Gather all necessary PPE and ensure it is in good condition.
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Prepare all necessary equipment and reagents before handling the compound.

Handling:

Conduct all weighing and transferring of the solid compound within a certified chemical

fume hood to avoid inhalation of dust.[3]

Wear all required PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Avoid direct contact with the skin and eyes.[8]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]
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Disposal Plan:

All waste containing 6-Bromo-4-methylindoline-2,3-dione must be treated as hazardous

waste.

Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and pipette

tips, in a designated, labeled hazardous waste container.

Liquid Waste: Collect any solutions containing the compound in a labeled hazardous waste

container for halogenated organic compounds.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. This

typically involves collection by a licensed chemical waste disposal company.[1][8] Do not

dispose of down the drain.[2]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 6-Bromo-4-methylindoline-2,3-dione

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling & Disposal 4. Storage

Verify Fume Hood, Eyewash, and Safety Shower Functionality

Don Appropriate PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Weigh and Transfer Compound

Perform Experimental Procedure

Segregate and Label all Hazardous Waste
(Solid and Liquid)

Store Compound in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

If not all material is used

Clean Work Area

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2402935?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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